Cas no 206555-77-3 (methyl 4-(2-amino-1,3-thiazol-4-yl)benzoate)

• Product Name: methyl 4-(2-amino-1,3-thiazol-4-yl)benzoate
• CAS No: 206555-77-3
• MF: C₁₁H₁₀N₂O₂S
• MW: 234.274301052094
• MDL: MFCD03030162
• CID: 1056503
• PubChem ID: 2060012
• Update Time: 2025-04-20

methyl 4-(2-amino-1,3-thiazol-4-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(2-aminothiazol-4-yl)benzoate
• Methyl 4-(2-Amino-4-thiazolyl)benzoate
• 4-(2-amino-4-thiazolyl)Benzoic acid methyl ester
• 4-(2-AMINO-THIAZOL-4-YL)-BENZOIC ACID METHYL ESTER
• 2-Amino-4-(3,4-dihydroxyphenyl)thiazol
• 4-(2-aminothiazol-4-yl)benzene-1,2-diol
• 4-(2-Amino-thiazol-4-yl)-benzene-1,2-diol
• 4-(2-amino-thiazol-4-yl)-benzoic acid
• 4-(2-Aminothiazol-4-yl)-benzoic acid methyl ester
• 4-(2-Amino-thiazol-4-yl)-brenzcatechin
• AC1LFZKV
• AC1Q52LC
• CBDivE_013467
• methyl 4-(2-amino-1,3-thiazol-4-yl)benzoate
• Oprea1_319781
• Oprea1_396944
• Benzoic acid, 4-(2-amino-4-thiazolyl)-, methyl ester
• 4-(2-Aminothiazol-4-yl)benzoic acid methyl ester
• FKEIGGWJRUYGHR-UHFFFAOYSA-N
• SBB098264
• 6998AD
• MFCD03030162
• AKOS000122260
• CS-0073468
• J-013494
• 206555-77-3
• FS-1367
• F2124-0414
• Methyl4-(2-Amino-4-thiazolyl)benzoate
• EN300-02222
• CHEMBL2207275
• SCHEMBL1553078
• DB-066281
• A879513
• SY012606
• Z56865296
• XH1166

• MDL： MFCD03030162
• Inchi： 1S/C11H10N2O2S/c1-15-10(14)8-4-2-7(3-5-8)9-6-16-11(12)13-9/h2-6H,1H3,(H2,12,13)
• InChI Key： FKEIGGWJRUYGHR-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 234.04600
• Monoisotopic Mass: 234.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.4
• XLogP3: 2.1

Experimental Properties

• PSA: 93.45000
• LogP: 2.76010

methyl 4-(2-amino-1,3-thiazol-4-yl)benzoate Security Information

• HazardClass：IRRITANT